Cas no 1519119-58-4 (4-(2-aminoethyl)-1-methylpyrrolidin-2-one)

• Product Name: 4-(2-aminoethyl)-1-methylpyrrolidin-2-one
• CAS No: 1519119-58-4
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• CID: 4603627
• Update Time: 2025-05-20

4-(2-aminoethyl)-1-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-aminoethyl)-1-methylpyrrolidin-2-one

• Inchi： 1S/C7H14N2O/c1-9-5-6(2-3-8)4-7(9)10/h6H,2-5,8H2,1H3
• InChI Key： CYLLUFHNGXNSPW-UHFFFAOYSA-N
• SMILES： N1(C)CC(CCN)CC1=O

Additional information on 4-(2-aminoethyl)-1-methylpyrrolidin-2-one

4-(2-Aminoethyl)-1-Methylpyrrolidin-2-one (CAS No. 1519119-58-4): A Comprehensive Overview

4-(2-Aminoethyl)-1-methylpyrrolidin-2-one (CAS No. 1519119-58-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as AEMP, is a derivative of pyrrolidinone and features a unique structure that includes an aminoethyl group and a methyl substituent. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 4-(2-aminoethyl)-1-methylpyrrolidin-2-one is characterized by a five-membered pyrrolidinone ring with a methyl group at the 1-position and an aminoethyl side chain at the 4-position. This structure provides a flexible scaffold that can interact with various biological targets, including enzymes, receptors, and ion channels. The presence of the amino group allows for potential hydrogen bonding interactions, while the methyl group contributes to hydrophobic interactions, enhancing the compound's overall binding affinity and selectivity.

Recent studies have highlighted the potential therapeutic applications of 4-(2-aminoethyl)-1-methylpyrrolidin-2-one. One notable area of research is its activity as a modulator of neurotransmitter systems. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that AEMP exhibits potent activity as an inhibitor of monoamine oxidase (MAO), an enzyme responsible for the degradation of neurotransmitters such as serotonin, dopamine, and norepinephrine. By inhibiting MAO, AEMP can potentially alleviate symptoms associated with mood disorders and neurodegenerative diseases.

In addition to its MAO inhibitory activity, 4-(2-aminoethyl)-1-methylpyrrolidin-2-one has shown promise in modulating other biological targets. Research conducted at the University of California, Los Angeles (UCLA) found that AEMP can act as a positive allosteric modulator of GABA_A receptors, which are crucial for regulating neuronal excitability and synaptic transmission. This property makes it a potential candidate for treating anxiety disorders and epilepsy.

The pharmacokinetic profile of 4-(2-aminoethyl)-1-methylpyrrolidin-2-one has also been extensively studied. A preclinical study published in the European Journal of Pharmaceutical Sciences reported that AEMP exhibits good oral bioavailability and favorable pharmacokinetic parameters, including a long half-life and low clearance rate. These properties suggest that AEMP could be developed into an effective oral medication with sustained therapeutic effects.

In terms of safety, initial toxicological assessments have indicated that 4-(2-aminoethyl)-1-methylpyrrolidin-2-one is well-tolerated at therapeutic doses. However, further studies are needed to fully evaluate its long-term safety and potential side effects. Ongoing clinical trials are currently investigating the efficacy and safety of AEMP in various patient populations, including those with mood disorders, neurodegenerative diseases, and anxiety disorders.

The synthesis of 4-(2-aminoethyl)-1-methylpyrrolidin-2-one has been optimized to ensure high yields and purity. A common synthetic route involves the reaction of 1-methylpyrrolidin-2-one with 2-bromoethanamine hydrobromide in the presence of a base such as potassium carbonate. This method provides a straightforward and efficient way to produce AEMP, making it accessible for both research and commercial applications.

In conclusion, 4-(2-aminoethyl)-1-methylpyrrolidin-2-one (CAS No. 1519119-58-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, AEMP is poised to play a significant role in advancing our understanding and treatment of various neurological and psychiatric conditions.